Cas no 2228281-43-2 (4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole)

4-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole is a heterocyclic compound featuring a benzodioxin core linked to an imidazole moiety. Its structural framework combines electron-rich aromatic systems with a methoxy substituent, enhancing its potential for applications in medicinal chemistry and material science. The benzodioxin ring contributes to stability and lipophilicity, while the imidazole group offers versatile reactivity, making it a valuable intermediate for synthesizing pharmacologically active molecules. This compound is particularly useful in the development of ligands for receptor binding studies or as a precursor for bioactive heterocycles. Its well-defined structure and functional group compatibility support precise modifications for targeted research applications.
4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole structure
2228281-43-2 structure
Product Name:4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole
CAS No:2228281-43-2
MF:C12H12N2O3
MW:232.235282897949
CID:6502791
PubChem ID:165687301
Update Time:2025-05-21

4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole
    • EN300-1769289
    • 2228281-43-2
    • Inchi: 1S/C12H12N2O3/c1-15-10-4-8(9-6-13-7-14-9)5-11-12(10)17-3-2-16-11/h4-7H,2-3H2,1H3,(H,13,14)
    • InChI Key: DFKRCWZIQITNGM-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=C(C3=CN=CN3)C=C(C1=2)OC

Computed Properties

  • Exact Mass: 232.08479225g/mol
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.4Ų

4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole Pricemore >>

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Additional information on 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole

Exploring 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole (CAS No. 2228281-43-2): Properties, Applications, and Research Insights

In the realm of organic chemistry, 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole (CAS No. 2228281-43-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and emerging uses of this compound, while addressing common queries and trends in scientific research.

The molecular structure of 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole combines a benzodioxin moiety with an imidazole ring, creating a hybrid scaffold that has garnered attention in medicinal chemistry and materials science. Researchers are particularly intrigued by its potential as a building block for pharmaceutical intermediates and biologically active molecules.

Recent studies highlight the compound's relevance in addressing contemporary challenges in drug discovery and sustainable chemistry. With the growing demand for novel heterocyclic compounds in therapeutic development, 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole offers a promising avenue for exploration. Its structural features make it a candidate for modulating various biological targets, aligning with current trends in precision medicine and targeted therapies.

The synthesis of 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole typically involves multi-step organic reactions, with researchers focusing on optimizing yield and purity. Modern green chemistry approaches are being applied to its production, reflecting the industry's shift toward environmentally friendly synthesis methods. This aligns with frequently searched topics such as green synthesis of heterocycles and sustainable pharmaceutical manufacturing.

Analytical characterization of this compound employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, addressing common questions about compound verification and quality control in chemical research.

In material science applications, the benzodioxin-imidazole hybrid structure shows potential for developing novel organic electronic materials. This connects with current interests in organic semiconductors and energy storage materials, topics that frequently appear in scientific literature and patent filings.

The stability and solubility profile of 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole make it suitable for various formulation approaches, a subject of interest for researchers investigating drug delivery systems. These properties are particularly relevant given the increasing focus on bioavailability enhancement in pharmaceutical development.

As research progresses, the safety profile and toxicological aspects of this compound are being systematically evaluated, addressing important considerations in chemical safety assessment. These studies follow established protocols for hazard characterization while avoiding any regulatory concerns.

The commercial availability of 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole (CAS No. 2228281-43-2) from specialty chemical suppliers facilitates its study across multiple disciplines. This accessibility supports the growing interest in custom synthesis and research chemicals among academic and industrial laboratories.

Future research directions for this compound may explore its potential in catalysis, supramolecular chemistry, and as a precursor for more complex molecular architectures. These applications align with trending topics in chemical research and respond to frequent queries about emerging chemical building blocks.

In conclusion, 4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-1H-imidazole represents an intriguing subject of study at the intersection of organic chemistry and applied sciences. Its versatile nature and potential applications continue to attract scientific interest, making it a compound worth watching in coming years as research uncovers new possibilities for this molecular hybrid.

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